BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for 0X04528
Stock Solution Preparation in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 0X04528

Cat. No.: B15607985

For Researchers, Scientists, and Drug Development Professionals

Introduction

0X04528 is a potent and selective G protein-coupled receptor 84 (GPR84) agonist. As a critical
tool in immunological and metabolic research, the accurate preparation of a stock solution is
paramount for reproducible experimental results. These application notes provide a detailed
protocol for the preparation of a stock solution of 0X04528 in dimethyl sulfoxide (DMSO), along
with relevant technical data and a diagram of the GPR84 signaling pathway.

Compound Information

A thorough understanding of the physicochemical properties of 0X04528 is essential for the
accurate preparation of stock solutions.
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Property Value Source
Compound Name 0X04528

Molecular Formula Ci16H13FsNO2

Molecular Weight 365.28 g/mol

Appearance Solid

Purity >98% (HPLC)

Sparingly Soluble (1-10

Solubility in DMSO
mg/mL)

5.98 pM for inhibition of FSK-
ECso induced cAMP production in
CHO-hGPR84 cells

N -20°C for 3 years, 4°C for 2
Storage Conditions (Powder)

years
Storage Conditions (in -80°C for 6 months, -20°C for 1
Solvent) month

Experimental Protocol: Preparation of a 10 mM
0X04528 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 0X04528 in DMSO. The
concentration can be adjusted based on experimental requirements.

Materials and Equipment:

0X04528 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or clear glass vials with screw caps

Analytical balance (readable to 0.01 mg)
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Spatula

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (water bath)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

e Pre-Preparation:

o Don all appropriate PPE.

o Ensure the analytical balance is calibrated and level.

o If the compound is light-sensitive, prepare the stock solution in amber glass vials or wrap
clear vials in aluminum foil.

e Weighing the Compound:
o Place a clean, empty vial on the analytical balance and tare it.

o Carefully weigh the desired amount of 0X04528 powder into the vial. For a 1 mL 10 mM
stock solution, the required mass is calculated as follows:

» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/qg)
= Mass (mg) = 0.010 mol/L * 0.001 L * 365.28 g/mol * 1000 mg/g = 3.65 mg
e Dissolution:

o Add the calculated volume of anhydrous DMSO to the vial containing the weighed
0X04528. For a 10 mM solution, this would be 1 mL.

o Securely cap the vial.
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o Vortex the solution vigorously for 1-2 minutes.

o Visually inspect the solution for any undissolved particles. Due to the sparingly soluble
nature of 0X04528, complete dissolution may not occur immediately.

e Enhancing Solubility (if necessary):
o If undissolved particles remain, place the vial in a sonicating water bath for 10-15 minutes.

o Alternatively, gently warm the solution to 37°C for 10 minutes, followed by vortexing.
Caution: Only apply gentle heat if the compound is known to be heat-stable.

o Visually inspect again for complete dissolution.

e Storage:
o Once the compound is fully dissolved, the stock solution is ready for use.
o For short-term storage (up to 1 month), store the stock solution at -20°C.

o For long-term storage (up to 6 months), aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles and store at -80°C.

o Clearly label the vials with the compound name, concentration, solvent, and date of
preparation.

Experimental Workflow
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Caption: Workflow for preparing 0X04528 stock solution in DMSO.

GPR84 Signaling Pathway
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0X04528 acts as an agonist for GPR84, a G protein-coupled receptor primarily expressed on
immune cells. Activation of GPR84 by agonists initiates a cascade of intracellular signaling
events that modulate cellular functions.[1] The binding of an agonist like 0X04528 to GPR84
can lead to the stimulation of downstream signaling pathways, including the MAP kinase and
PI3K-Akt pathways.[1] These pathways are crucial in regulating various cellular processes such
as cytokine production, cell migration, and survival.[1]
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Caption: Simplified GPR84 signaling pathway upon agonist binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for OX04528 Stock
Solution Preparation in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607985#preparing-ox04528-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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